N-[3-chloro-2-(1-piperidinyl)phenyl]-2-(2-nitrophenoxy)acetamide

• IUPAC Name: N-(3-chloro-2-piperidin-1-ylphenyl)-2-(2-nitrophenoxy)acetamide
• InChI: InChI=1S/C19H20ClN3O4/c20-14-7-6-8-15(19(14)22-11-4-1-5-12-22)21-18(24)13-27-17-10-3-2-9-16(17)23(25)26/h2-3,6-10H,1,4-5,11-13H2,(H,21,24)
• InChI Key: YLOJPOAOZVRCDZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C=CC=C2Cl)NC(=O)COC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C19H20ClN3O4
• Molecular Weight: 389.8 g/mol

Description

“N-[3-chloro-2-(1-piperidinyl)phenyl]-2-(2-nitrophenoxy)acetamide” is a complex organic compound. It contains a piperidine ring, which is a common structure in many pharmaceuticals. The compound also contains a nitro group and a chloro group, which can significantly affect its reactivity and properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperidine ring, the introduction of the nitro and chloro groups, and the formation of the acetamide group. The exact methods would depend on the specific starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The piperidine ring, for example, is a six-membered ring with one nitrogen atom and five carbon atoms. The nitro group is attached to one of the phenyl rings, and the chloro group is attached to the other.

Chemical Reactions Analysis

The chemical reactions of this compound would be influenced by its functional groups. The nitro group, for example, is a strong electron-withdrawing group, which could make the compound more reactive. The piperidine ring could also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of the nitro group could increase its polarity, affecting its solubility and boiling point.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the target it interacts with. Many drugs with a piperidine ring, for example, act by interacting with receptors in the nervous system.

Safety and Hazards

The safety and hazards of this compound would depend on its reactivity and biological activity. Compounds with a nitro group, for example, can be explosive under certain conditions. It’s also important to consider potential toxicity, especially if the compound is intended for use as a drug.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential uses. For example, if the compound shows promising biological activity, it could be developed into a new drug.